Cas no 2680786-11-0 (tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate
• CAS No: 2680786-11-0
• MF: C₁₇H₂₃BrN₂O₂
• MW: 367.280723810196
• CID: 5623874
• PubChem ID: 165922615
• Update Time: 2025-06-08

tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300579
• 2680786-11-0
• tert-butyl N-[1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
• tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate

• Inchi： 1S/C17H23BrN2O2/c1-16(2,3)22-15(21)20-17(4,5)9-11-10-19-13-8-6-7-12(18)14(11)13/h6-8,10,19H,9H2,1-5H3,(H,20,21)
• InChI Key： XTILNCVKDBVEEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=CN2)CC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 366.09429g/mol
• Monoisotopic Mass: 366.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.1Ų

Additional information on tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate

Research Brief on tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680786-11-0)

In recent years, the compound tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680786-11-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole scaffold and bromo substitution, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. The following brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The structural features of tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate make it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have highlighted its role as a key building block in the development of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The bromo-indole moiety, in particular, has been exploited for further functionalization via cross-coupling reactions, enabling the creation of diverse libraries of potential drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting specific protein kinases involved in tumor proliferation. The researchers utilized a structure-activity relationship (SAR) approach to optimize the molecule's binding affinity and selectivity, resulting in compounds with nanomolar potency against several cancer cell lines. These findings underscore the potential of tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate as a scaffold for anticancer drug discovery.

Beyond oncology, this compound has also been investigated for its neuroprotective properties. A recent preprint on bioRxiv reported that certain analogs derived from this scaffold exhibited significant activity in reducing oxidative stress and inflammation in neuronal cells, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed in vitro and in vivo models to validate these effects, paving the way for further preclinical development.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate have been reported. A 2024 patent application detailed an improved synthetic route that enhances yield and purity while reducing environmental impact through greener solvents and catalysts. This development is particularly relevant for industrial-scale manufacturing, addressing one of the key challenges in translating laboratory discoveries to commercial products.

Looking ahead, researchers are exploring the potential of this compound in combination therapies and targeted drug delivery systems. Preliminary data from collaborative studies between academic institutions and pharmaceutical companies indicate that conjugates of this molecule with nanoparticles or antibodies could enhance tissue specificity and therapeutic efficacy. These innovative approaches may open new avenues for personalized medicine applications in the coming years.

In conclusion, tert-butyl N-1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680786-11-0) represents a versatile and promising chemical entity with broad applications in drug discovery and development. The continuous flow of research publications and patent filings related to this compound demonstrates its growing importance in the pharmaceutical industry. Future studies will likely focus on expanding its therapeutic potential through structural modifications and exploring novel biological targets, making it a compound worth monitoring in the evolving landscape of chemical biology and medicinal chemistry.